Cas no 2137623-67-5 (1-(Oxiran-2-ylmethyl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(Oxiran-2-ylmethyl)cyclohexane-1-carboxylic acid
• CAS No: 2137623-67-5
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 5268334
• Update Time: 2025-06-08

1-(Oxiran-2-ylmethyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(oxiran-2-yl)methyl]cyclohexane-1-carboxylic acid
• 1-(Oxiran-2-ylmethyl)cyclohexane-1-carboxylic acid
• Cyclohexanecarboxylic acid, 1-(2-oxiranylmethyl)-

• Inchi： 1S/C10H16O3/c11-9(12)10(6-8-7-13-8)4-2-1-3-5-10/h8H,1-7H2,(H,11,12)
• InChI Key： XSTQWGQLCMKDJQ-UHFFFAOYSA-N
• SMILES： O1CC1CC1(C(=O)O)CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides

Additional information on 1-(Oxiran-2-ylmethyl)cyclohexane-1-carboxylic acid

Introduction to 1-(Oxiran-2-ylmethyl)cyclohexane-1-carboxylic acid (CAS No. 2137623-67-5)

1-(Oxiran-2-ylmethyl)cyclohexane-1-carboxylic acid (CAS No. 2137623-67-5) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and materials science industries. This compound is characterized by its cyclohexane ring and an oxirane group attached to a carboxylic acid, which imparts it with a range of interesting properties and reactivity profiles.

The structure of 1-(Oxiran-2-ylmethyl)cyclohexane-1-carboxylic acid is particularly noteworthy. The cyclohexane ring provides a stable, rigid framework, while the oxirane group (an epoxide) introduces a highly reactive site. The carboxylic acid functional group further enhances the compound's reactivity and solubility, making it an attractive candidate for a variety of chemical reactions and synthetic pathways.

In the context of pharmaceutical research, 1-(Oxiran-2-ylmethyl)cyclohexane-1-carboxylic acid has shown promise as an intermediate in the synthesis of novel drugs. The oxirane group can undergo ring-opening reactions with nucleophiles, leading to the formation of new carbon-carbon bonds and functional groups. This property makes it a valuable building block for the development of complex molecules with therapeutic potential. Recent studies have explored its use in the synthesis of anti-inflammatory agents and antiviral compounds, highlighting its versatility and potential in drug discovery.

Beyond pharmaceutical applications, 1-(Oxiran-2-ylmethyl)cyclohexane-1-carboxylic acid has also found utility in materials science. The compound can be polymerized to form polymers with unique properties, such as high thermal stability and mechanical strength. These polymers have potential applications in advanced materials for electronics, coatings, and adhesives. The ability to control the polymerization process through the reactive oxirane group allows for the fine-tuning of material properties, making it a valuable resource for researchers and engineers.

The synthesis of 1-(Oxiran-2-ylmethyl)cyclohexane-1-carboxylic acid has been extensively studied, with several efficient methods reported in the literature. One common approach involves the epoxidation of an allyl-substituted cyclohexanecarboxylic acid derivative using a suitable oxidizing agent, such as meta-chloroperoxybenzoic acid (mCPBA). This method provides high yields and good selectivity, making it suitable for large-scale production. Another approach involves the ring-opening polymerization of cyclic esters followed by selective oxidation to form the desired carboxylic acid.

The safety and environmental impact of 1-(Oxiran-2-ylmethyl)cyclohexane-1-carboxylic acid are important considerations in its use and handling. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and storage. It is recommended to handle the compound in well-ventilated areas and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles. Additionally, waste disposal should be conducted in accordance with local regulations to minimize environmental impact.

In conclusion, 1-(Oxiran-2-ylmethyl)cyclohexane-1-carboxylic acid (CAS No. 2137623-67-5) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure and reactivity profile make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in advancing various scientific fields.